Cas no 2394997-11-4 (6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2394997-11-4
• MF: C₁₁H₁₂BrF₃N₂O₂
• MW: 341.12439250946
• CID: 5862925
• PubChem ID: 154787688
• Update Time: 2025-06-09

6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide
• EN300-26587832
• 2394997-11-4
• Z3216005508

• Inchi： 1S/C11H12BrF3N2O2/c1-6(18)5-17(2)10(19)7-3-4-8(12)16-9(7)11(13,14)15/h3-4,6,18H,5H2,1-2H3
• InChI Key： MUURKXITMFTBFO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=N1)C(N(C)CC(C)O)=O

Computed Properties

• Exact Mass: 340.00342g/mol
• Monoisotopic Mass: 340.00342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.4Ų

Additional information on 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide

Introduction to 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2394997-11-4)

6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide, a compound with the CAS number 2394997-11-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a bromo substituent, a hydroxypropyl moiety, a methyl group, and a trifluoromethyl group, makes it a versatile building block for synthesizing novel bioactive molecules.

The pyridine-3-carboxamide core of this compound is particularly noteworthy, as pyridine derivatives are widely recognized for their pharmacological properties. Pyridine-based compounds have been extensively studied for their roles in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The incorporation of a bromo atom into the pyridine ring enhances the compound's reactivity, making it an attractive candidate for further functionalization. Additionally, the hydroxypropyl group introduces hydrophilicity, which can improve solubility and bioavailability, while the methyl group contributes to steric hindrance and can influence binding affinity.

The trifluoromethyl group is another key feature of this compound, as it is known to modulate metabolic stability and binding interactions with biological targets. In drug design, trifluoromethyl groups are often incorporated to enhance lipophilicity and metabolic resistance, thereby prolonging the half-life of the drug molecule. The combination of these functional groups in 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide suggests that it may exhibit unique pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The compound described here aligns with this trend by offering a structurally diverse molecule that can be further modified to target specific biological pathways. For instance, researchers have explored pyridine derivatives as inhibitors of kinases and other enzymes involved in signal transduction. The presence of both electrophilic and nucleophilic centers in this compound allows for diverse chemical modifications, enabling the synthesis of libraries of derivatives for high-throughput screening.

The pharmaceutical industry has increasingly relied on computational methods to predict the biological activity of new compounds. Advanced computational techniques, such as molecular docking and quantum mechanics-based simulations, have been instrumental in understanding how small molecules interact with biological targets. 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide serves as an excellent candidate for these studies due to its complex structure and multiple functional groups. By leveraging computational tools, researchers can gain insights into its potential binding modes and optimize its design for improved efficacy.

In addition to its synthetic utility, this compound has implications in medicinal chemistry beyond drug development. It can serve as a precursor for more complex molecules or be used to study the effects of different substituents on biological activity. The ability to modulate specific functional groups allows chemists to fine-tune the properties of the compound, making it adaptable for various applications.

The latest research in chemical biology has highlighted the importance of understanding structure-activity relationships (SAR) to develop more effective therapeutics. Compounds like 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide provide valuable insights into SAR by demonstrating how different substituents can influence biological outcomes. For example, studies have shown that modifications at the pyridine ring can significantly alter binding affinity and selectivity for target proteins. This underscores the need for detailed structural analysis when designing new drug candidates.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluoroatoms are known to enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. The incorporation of a trifluoromethyl group in this compound exemplifies its potential as a pharmacophore in drug design. Furthermore, fluorine atoms can be used to label compounds for imaging studies or diagnostic applications, making them valuable tools in both research and clinical settings.

The development of new synthetic methodologies is also crucial for advancing pharmaceutical research. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling efficient construction of complex molecular frameworks. 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide can be synthesized using these modern approaches, facilitating access to related derivatives for further exploration.

In conclusion, 6-bromo-N-(2-hydroxypropyl)-N-methyl-2-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2394997-11-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. By leveraging computational tools and advanced synthetic methodologies, researchers can harness its potential to create innovative treatments that address unmet medical needs.